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Compound of Interest

Compound Name: cis-Chlorfenvinphos

CAS No.: 18708-87-7

Cat. No.: B103268 Get Quote

Application Note: AN-TOX-OP-042 Topic: Precision Preparation, Isomer Verification, and

Storage of cis-Chlorfenvinphos (Z-isomer) Reference Standards

Abstract & Scope
This technical guide outlines the rigorous protocol for the preparation, handling, and storage of

cis-chlorfenvinphos (IUPAC: (Z)-2-chloro-1-(2,4-dichlorophenyl)vinyl diethyl phosphate)

analytical standards.[1] Chlorfenvinphos is an organophosphate (OP) insecticide that exhibits

geometrical isomerism.[1][2] The commercial technical product is a mixture of Z (cis) and E

(trans) isomers, typically in a ratio of ~8.5:[1][3]1. However, precise toxicological and

environmental analysis often requires quantification of the specific Z-isomer, which is the

dominant component.[1]

This protocol addresses critical stability challenges—specifically hydrolytic degradation in

alkaline environments, photodegradation, and thermally induced isomerization—to ensure the

integrity of calibration curves for GC-MS/FPD and LC-MS/MS applications.[1]
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Property Specification
Critical Implication for
Protocol

Common Name cis-Chlorfenvinphos

Note: Often labeled as "Z-

Chlorfenvinphos" in modern

catalogs.[1][4]

CAS Number 18708-87-7 (Z-isomer specific)

Verify CAS matches the vial;

Generic CAS 470-90-6 refers

to the mix.[1]

Molecular Weight 359.6 g/mol
Use this exact mass for

molarity calculations.[1]

Physical State
Amber liquid (Technical) /

Colorless (Pure)

Viscous liquid requires

"weighing by difference"

technique.[1]

Solubility
~145 mg/L (Water); Miscible in

organic solvents

Hydrophobic. Use Isooctane or

Acetonitrile for stocks.[1] Avoid

water.

Stability
Hydrolyzes at pH > 8;

Photolabile

Strict Rule: Use amber

glassware; Acid-wash

glassware to remove alkaline

detergent residues.[1]

Safety & Handling (E-E-A-T Core)
WARNING: NEUROTOXIN. Chlorfenvinphos is a potent cholinesterase inhibitor (Oral LD50

Rat: ~10–15 mg/kg).[1]

Engineering Controls: All weighing and dissolution must occur within a certified fume hood.

PPE: Double nitrile gloves, lab coat, and safety goggles.[1]

Deactivation: Keep a 5% NaOH solution nearby.[1] In case of spill, treat surface with base to

hydrolyze the OP (though this reaction is slow, it initiates decontamination).[1]
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Solvent Selection Strategy
The choice of solvent dictates the stability of the stock solution.[1]

For GC Analysis (Recommended):Isooctane (2,2,4-Trimethylpentane).[1]

Why: Highly non-polar, immiscible with water (prevents hydrolysis), and has a boiling point

(99°C) that minimizes evaporation during storage compared to Hexane.[1]

For LC-MS Analysis:Acetonitrile (ACN).[1]

Why: Compatible with reverse-phase mobile phases.[1] Avoid Methanol if possible, as

nucleophilic attack by methoxide (if trace base is present) can degrade OPs over long

periods.[1]

Protocol: Primary Stock Preparation (1000 µg/mL)
Objective: Prepare 10 mL of a 1000 µg/mL (1 mg/mL) stock solution of cis-chlorfenvinphos in

Isooctane.

Materials
Reference Standard: cis-Chlorfenvinphos (Purity >98% Z-isomer).[1]

Solvent: Isooctane (Pesticide Residue Grade).[1]

Glassware: 10 mL Class A Volumetric Flask (Amber).

Balance: Analytical balance readable to 0.01 mg (5 places).

Step-by-Step Methodology
Equilibration: Allow the reference standard ampoule to reach room temperature (20–25°C) to

reduce viscosity and prevent condensation.

Weighing by Difference (Critical for Liquids):

Place the capped volumetric flask on the balance and tare.
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Using a gas-tight syringe or glass Pasteur pipette, transfer approximately 10 mg of the

neat liquid standard into the flask.[1]

Do not attempt to weigh exactly 10.00 mg. Weigh the amount transferred accurately (e.g.,

10.42 mg).

Calculation:

Dissolution:

Add Isooctane to fill the flask to ~50% volume.

Swirl gently.[1] Sonicate for 2 minutes at ambient temperature. Do not heat.

Dilution to Mark:

Add Isooctane dropwise until the meniscus bottom touches the calibration line.[1]

Invert 10 times to mix.

Aliquot & Storage:

Transfer solution immediately into 2 mL amber silanized glass vials with PTFE-lined screw

caps.

Headspace should be minimized to reduce volatilization.[1]

Protocol: Working Standard & Isomer Verification
Objective: Dilute to 10 µg/mL and verify Z/E ratio.

Dilution: Transfer 100 µL of Stock (1000 µg/mL) into a 10 mL volumetric flask. Dilute to mark

with Isooctane.[1]

QC Check (GC-FID or GC-MS):

Inject the standard using a splitless method on a non-polar column (e.g., DB-5MS or TG-

5SilMS).[1]
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Chromatographic Behavior: The cis (Z) isomer typically elutes after the trans (E) isomer on

5% phenyl columns due to steric interaction with the stationary phase, though this can

vary by column phase.[1]

Acceptance Criteria:

Z-isomer peak area > 98% of total OP peak area (if using pure standard).[1]

No degradation peaks (e.g., 2,4-dichlorophenol).[1]

Workflow Visualization
The following diagram illustrates the preparation and quality control logic.
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Stability Factors

Start: Neat Standard
(cis-Chlorfenvinphos)

Gravimetric Weighing
(By Difference)

Solvent Addition
(Isooctane for GC / ACN for LC)

Dissolution
(Sonicate 2 min, Ambient Temp)

Primary Stock (1000 µg/mL)
Amber Vial

QC Verification
(GC-FID/MS)

Storage
(-20°C, Dark)

Fail: >2% E-isomer
or Degradants

Degradation/Isomerization

Pass: >98% Z-isomer

Purity Confirmed

Avoid Alkali/Water Amber Glass Only

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b103268?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the preparation and quality control of cis-chlorfenvinphos standards,

emphasizing the critical QC checkpoint for isomer purity.

Storage & Stability Profile
Condition Duration Notes

-20°C (Freezer) 12 Months

Optimal. Must be sealed with

Parafilm to prevent solvent

evaporation.

4°C (Fridge) 1 Month

Acceptable for working

solutions.[1] Monitor for

precipitation.

25°C (Ambient) < 48 Hours
Significant risk of volatilization

and photodegradation.[1]

Critical Degradation Pathways:

Hydrolysis: Occurs rapidly at pH > 8.[1] Ensure glassware is rinsed with solvent

(acetone/hexane) after washing to remove alkaline soap residues.[1]

Isomerization: Thermal stress can convert Z-isomer to E-isomer.[1] Never heat the standard

above 40°C during sonication or evaporation steps.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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